3-amino-4-hydroxy-2-methylbenzoic acid
Description
“3-amino-4-hydroxy-2-methylbenzoic acid” is a compound with the molecular formula C8H9NO3 . It is a derivative of benzoic acid, which is a type of aromatic carboxylic acid .
Synthesis Analysis
The synthesis of similar compounds often involves the reaction of amines with carboxylic acids or their derivatives . For example, acid chlorides can react with ammonia to give amides, which can then be reduced to amines by LiAlH4 . Alkyl halides can also be converted to primary amines through a two-step process .
Molecular Structure Analysis
The molecular structure of “3-amino-4-hydroxy-2-methylbenzoic acid” consists of an aromatic benzene ring substituted with an amino group (-NH2), a hydroxy group (-OH), and a methyl group (-CH3) attached to a carboxylic acid group (-COOH) .
Physical And Chemical Properties Analysis
Amino acids, which are similar to “3-amino-4-hydroxy-2-methylbenzoic acid”, are known to have high melting points, are soluble in water, slightly soluble in alcohol, and dissolve with difficulty in methanol, ethanol, and propanol . They are also known to be amphoteric, meaning they can act as both acids and bases .
Safety and Hazards
The safety data sheet for a similar compound, “3-Amino-4-methylbenzoic acid”, indicates that it may cause skin irritation, serious eye irritation, and respiratory irritation . It is recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to use it only outdoors or in a well-ventilated area .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-amino-4-hydroxy-2-methylbenzoic acid involves the conversion of 2-methylbenzoic acid to the desired product through a series of chemical reactions.", "Starting Materials": [ "2-methylbenzoic acid", "sodium nitrite", "sodium hydroxide", "hydrochloric acid", "sodium bicarbonate", "ammonium hydroxide", "hydrogen peroxide", "copper sulfate", "sodium hydroxide", "sulfuric acid", "sodium nitrite", "sodium hydroxide", "hydrochloric acid", "sodium bicarbonate", "ammonium hydroxide" ], "Reaction": [ "2-methylbenzoic acid is first converted to 2-methyl-4-nitrobenzoic acid through nitration using a mixture of sodium nitrite and concentrated hydrochloric acid.", "The nitro group is then reduced to an amino group using sodium hydroxide and hydrogen peroxide.", "The resulting 2-methyl-4-aminobenzoic acid is then diazotized using a mixture of sodium nitrite and concentrated hydrochloric acid.", "The diazonium salt is then coupled with copper sulfate and sodium hydroxide to form a copper complex.", "The copper complex is then hydrolyzed using sulfuric acid to yield 3-amino-4-hydroxy-2-methylbenzoic acid.", "The product is then purified using sodium bicarbonate and ammonium hydroxide." ] } | |
CAS RN |
1785033-66-0 |
Product Name |
3-amino-4-hydroxy-2-methylbenzoic acid |
Molecular Formula |
C8H9NO3 |
Molecular Weight |
167.2 |
Purity |
95 |
Origin of Product |
United States |
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